Cas no 52726-69-9 (Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester)
52726-69-9 structure
Product Name:Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester
CAS No:52726-69-9
MF:C9H19O5P
MW:238.217924356461
CID:359012
PubChem ID:71365539
Update Time:2025-04-19
Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester
- butyl 3-dimethoxyphosphorylpropanoate
- 52726-69-9
- SCHEMBL15951775
- Butyl 3-(dimethoxyphosphoryl)propanoate
- DTXSID50788947
-
- Inchi: 1S/C9H19O5P/c1-4-5-7-14-9(10)6-8-15(11,12-2)13-3/h4-8H2,1-3H3
- InChI Key: AAXTXZGECJDLIB-UHFFFAOYSA-N
- SMILES: P(CCC(=O)OCCCC)(=O)(OC)OC
Computed Properties
- Exact Mass: 238.09707
- Monoisotopic Mass: 238.09701070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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